Cas no 1105995-37-6 (6-(Difluoromethyl)-4-methylnicotinic acid)

• Product Name: 6-(Difluoromethyl)-4-methylnicotinic acid
• CAS No: 1105995-37-6
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• MDL: MFCD18257243
• CID: 4784413
• Update Time: 2023-11-22

6-(Difluoromethyl)-4-methylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-(difluoromethyl)-4-methyl-
• TQU0385
• 6-(difluoromethyl)-4-methylnicotinic acid
• 2-(Difluoromethyl)-4-methylpyridine-5-carboxylic acid
• 6-(Difluoromethyl)-4-methylnicotinic acid

• MDL： MFCD18257243
• Inchi： 1S/C8H7F2NO2/c1-4-2-6(7(9)10)11-3-5(4)8(12)13/h2-3,7H,1H3,(H,12,13)
• InChI Key： QQBRHCKOIGDFQL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C(C(=O)O)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2